Cas no 1420811-53-5 (tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate)
1420811-53-5 structure
Product Name:tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate
CAS No:1420811-53-5
MF:C11H20ClNO2
MW:233.7350025177
CID:2091883
PubChem ID:71630011
Update Time:2025-04-21
tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate
- E89125
- AKOS023410529
- CS-0446317
- 1-Pyrrolidinecarboxylic acid, 3-(2-chloroethyl)-, 1,1-dimethylethyl ester
- DB-233227
- 1-Boc-3-(2-Chloroethyl)pyrrolidine
- 1420811-53-5
-
- MDL: MFCD24381654
- Inchi: 1S/C11H20ClNO2/c1-11(2,3)15-10(14)13-7-5-9(8-13)4-6-12/h9H,4-8H2,1-3H3
- InChI Key: QBFJJWWERKMUEE-UHFFFAOYSA-N
- SMILES: ClCCC1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 233.1182566Da
- Monoisotopic Mass: 233.1182566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197508-1g |
tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 1g |
$497 | 2021-08-05 | |
| Chemenu | CM197508-1g |
tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95%+ | 1g |
$751 | 2023-03-07 | |
| Alichem | A109007136-1g |
tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 1g |
$421.40 | 2022-04-02 | |
| Cooke Chemical | BD0635848-1g |
tert-Butyl3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 98+% | 1g |
RMB 3954.40 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTSY002-100MG |
tert-butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 100MG |
¥ 1,240.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTSY002-250MG |
tert-butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 250MG |
¥ 1,980.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTSY002-500MG |
tert-butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 500MG |
¥ 3,300.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTSY002-1G |
tert-butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 1g |
¥ 4,943.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTSY002-5G |
tert-butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 5g |
¥ 14,830.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTSY002-10G |
tert-butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate |
1420811-53-5 | 95% | 10g |
¥ 24,717.00 | 2023-03-30 |
tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1420811-53-5 (tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate) Related Products
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